Cas no 2034290-49-6 (3-Fluoro-N-[2-oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide)

• Product Name: 3-Fluoro-N-[2-oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide
• CAS No: 2034290-49-6
• MF: C₂₀H₂₀FN₅O₃S
• MW: 429.46790599823
• CID: 5378690
• Update Time: 2025-05-30

3-Fluoro-N-[2-oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-[2-oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide

• Inchi： 1S/C20H20FN5O3S/c21-16-7-4-8-18(11-16)30(28,29)22-12-20(27)25-10-9-17(13-25)26-14-19(23-24-26)15-5-2-1-3-6-15/h1-8,11,14,17,22H,9-10,12-13H2
• InChI Key： VEJJPFYGHQJENS-UHFFFAOYSA-N
• SMILES： C1(S(NCC(=O)N2CCC(N3C=C(C4=CC=CC=C4)N=N3)C2)(=O)=O)=CC=CC(F)=C1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 687.2±65.0 °C(Predicted)
• pka: 9.05±0.50(Predicted)

Additional information on 3-Fluoro-N-[2-oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide

Introduction to 3-Fluoro-N-[2-oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide (CAS No. 2034290-49-6)

3-Fluoro-N-[2-oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2034290-49-6, belongs to a class of sulfonamides that are widely studied for their pharmacological properties. The presence of a fluoro substituent, combined with a complex triazolyl-pyrrolidinyl side chain, makes this molecule a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-fluoro-N-[2-oxo-2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide incorporates several key functional groups that contribute to its potential biological activity. The fluoro atom at the 3-position of the benzene ring is known to enhance metabolic stability and binding affinity in many pharmaceutical compounds. Additionally, the sulfonamide group (-SO₂NH₂) is a well-established pharmacophore that plays a crucial role in the activity of numerous drugs used to treat various diseases.

The side chain featuring a 4-phenyl-1H-1,2,3-triazolium moiety is particularly noteworthy. Triazoles are heterocyclic compounds that have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The phenyl group attached to the triazole ring further modulates the electronic properties of the molecule, potentially influencing its interaction with biological targets. This intricate arrangement of functional groups suggests that 3-fluoro-N-[2-oxo-2-[3-(4-phenyl-1H-1,2,3-triazolium)-1-pyrrolidinyl]ethyl]benzenesulfonamide may exhibit multiple modes of action, making it a versatile scaffold for medicinal chemistry.

In recent years, there has been growing interest in the development of novel sulfonamides as therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer effects. The introduction of fluorine atoms into sulfonamide structures has been shown to improve their pharmacokinetic properties, such as bioavailability and half-life. This modification can also enhance binding affinity to biological targets by increasing lipophilicity and reducing metabolic degradation.

The pyrrolidinyl moiety in the side chain adds another layer of complexity to this compound. Pyrrolidines are nitrogen-containing heterocycles that are commonly found in biologically active molecules. They can serve as key pharmacophores in drugs targeting neurological disorders, cardiovascular diseases, and infections. The combination of a pyrrolidinyl group with a triazolium ring creates a highly functionalized structure that may interact with multiple protein targets simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in designing derivatives of 3-fluoro-N-[2 oxo - 2 [ 3 ( 4 - phen yl - 1 H - 1 , 2 , 3 - tri az o l i um ) - 1 - pyr rol id i ny l ] eth y l ] ben z en es ul fon am ide (CAS No. 2034290 49 6) based on its structural features. By leveraging machine learning algorithms and large datasets of experimentally validated drug compounds, scientists can identify potential lead candidates for further optimization.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex triazolium-pyrrolidinyl side chain. These methods allow for the efficient assembly of intricate molecular frameworks while maintaining regioselectivity and stereochemical integrity.

In conclusion,3-fluoro-N-[2 oxo - 2 [ 3 ( 4 - phen yl - 1 H - 1 , 2 , 3 - tri az o l i um ) - 1 - pyr rol id i ny l ] eth y l ] ben z en es ul fon am ide (CAS No. 2034290 49 6) represents a significant advancement in pharmaceutical chemistry due to its unique structural design and potential biological activities. The combination of fluoro substitution,pyr rol id i ny land triazolium moieties offers a promising platform for developing new therapeutic agents. Continued research into this compound will likely uncover novel applications in medicine and further validate its importance as a pharmacological scaffold.